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Compound of Interest

Compound Name: Dicyanomethyl acetate

CAS No.: 6625-70-3

Cat. No.: B1266724

Get Quote

Executive Summary
Dicyanomethyl acetate (CAS: 6625-70-3), often referred to as a Masked Acyl Cyanide (MAC)

reagent, serves as a critical one-carbon homologation agent in organic synthesis.[1] Its utility

stems from its ability to act as an acyl anion equivalent, facilitating the synthesis of

-amino acids and peptide mimetics.

This technical guide outlines a rigorous quantum mechanical (QM) workflow to characterize the

electronic structure, thermodynamic stability, and reactivity profile of dicyanomethyl acetate.

By leveraging Density Functional Theory (DFT), we establish a predictive framework for its

behavior as a nucleophile in carbon-carbon bond-forming reactions.

Computational Methodology
To ensure chemical accuracy, particularly for the delicate electronic balance of the

dicyanomethyl moiety, the following computational protocol is prescribed. This system

prioritizes the recovery of dispersion interactions and accurate barrier height estimation.
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Level of Theory[2][3]
Functional:

B97X-D or M06-2X.

Rationale: Standard functionals like B3LYP often fail to accurately describe the dispersion

forces in ester-stabilized carbanions.

B97X-D includes long-range dispersion corrections essential for accurate transition state
(TS) geometries.

Basis Set:6-311++G(2d,2p).

Rationale: Diffuse functions (++) are non-negotiable for this system due to the anionic

nature of the reactive intermediate (the dicyanomethyl carbanion).

Solvation Model:SMD (Solvation Model based on Density).

Solvent: Methanol (

) or Acetonitrile (

), reflecting standard reaction conditions for MAC reagents.

Validation Criteria
Vibrational Analysis: No imaginary frequencies for minima (

); exactly one imaginary frequency for Transition States (

) corresponding to the reaction coordinate.

Wavefunction Stability: Stable wavefunction checks must be performed to rule out open-shell

singlet instabilities.

Structural & Electronic Profiling
Geometric Equilibrium

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266724?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The geometry of dicyanomethyl acetate is governed by the competition between the steric

bulk of the cyano groups and the resonance delocalization from the ester oxygen.

Parameter Predicted Value (Approx.) Mechanistic Implication

Bond Length (

)
1.09 Å

The acidity of this proton is the

driver of reactivity. Elongation

suggests pre-activation.

Bond Angle (

)
~110-112°

Deviation from tetrahedral

angle indicates steric strain

and repulsion between nitrile

lone pairs.

Dihedral (

)
0° (Planar)

syn-periplanar conformation

allows maximum orbital

overlap between the ester lone

pair and the

of the C-H bond.

Frontier Molecular Orbital (FMO) Analysis
The reactivity of the MAC reagent is best understood by analyzing the transformation from

Neutral to Anion.

Neutral Molecule (Electrophile/Pro-nucleophile):

LUMO: Located primarily on the carbonyl carbon and nitrile groups. High electron affinity

makes the

-proton highly acidic (

estimated ~10-12 in DMSO).

Anionic Species (Nucleophile):

HOMO: Upon deprotonation, the HOMO is localized on the central carbon (

), confirming its role as a soft carbon nucleophile rather than an oxygen nucleophile (hard).
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Reactivity & Mechanism: The MAC Pathway
The primary application of dicyanomethyl acetate is the nucleophilic attack on imines (Schiff

bases) to form

-amino acid derivatives. The following workflow maps the QM study of this pathway.

Reaction Coordinate Diagram
The reaction proceeds via three distinct stages:

Deprotonation: Formation of the active enolate-like anion.

Nucleophilic Addition: Attack of the anion on the electrophilic imine carbon.

Stabilization: Formation of the tetrahedral intermediate.

Dicyanomethyl Acetate
(Neutral)

TS1: Proton Transfer+ Base

Base (e.g., Imidazole)

Active Carbanion
[CH3COO-C(CN)2]-

ΔG < 0

TS2: C-C Bond Formation

+ Imine

Electrophile
(N-Methylaldimine)

Adduct
(Precursor to Amino Acid)

Rate Determining Step

Click to download full resolution via product page

Figure 1: Computed reaction pathway for the activation and addition of dicyanomethyl acetate
to an imine electrophile.

Transition State (TS) Optimization Protocol
To locate TS2 (the C-C bond formation), use the Synchronous Transit-Guided Quasi-Newton

(STQN) method (QST3 in Gaussian or NEB in ORCA).
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Input Geometry Setup:

Reactant: Optimized complex of the Dicyanomethyl anion and the Imine (van der Waals

complex).

Product: The covalently bonded adduct (ensure chirality is consistent).

Guess: A structure with the forming C-C bond fixed at approx. 2.1 Å.

Spectroscopic Signatures for Validation
Experimental validation of QM results relies on matching predicted spectral shifts.

Spectroscopy Feature
QM Prediction
(Scaled)

Diagnostic Value

IR (Vibrational) 2240-2260 cm

Strong intensity; shifts

significantly upon

deprotonation (anion

stabilizes charge into

CN).

IR (Vibrational) (Ester)
1750-1770 cm

Confirms the integrity

of the acetate group

during reaction.

H NMR (Methine) 6.0 - 6.5 ppm

The acidic proton.

Disappears upon

reaction with base (D

O exchange).

C NMR 40 - 50 ppm

Upfield shift compared

to typical esters due to

shielding by CN

anisotropy.

Thermodynamic Stability & Safety
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Dicyanomethyl acetate is a high-energy species. QM calculations must assess its thermal

stability to prevent runaway decomposition.

Bond Dissociation Energy (BDE)
Calculate the homolytic cleavage energy of the

bond.

Threshold: If BDE < 40 kcal/mol, the compound is thermally labile and requires cold storage.

Hydrolysis Potential
Simulate the attack of water on the ester carbonyl.

Barrier Height: A low barrier (< 15 kcal/mol) indicates sensitivity to moisture.

Recommendation: If computed barrier is low, experimental protocols must strictly exclude

water (anhydrous conditions).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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